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Compound of Interest

Compound Name:
2-(Bromomethyl)naphthalene-3-

carboxylic acid

Cat. No.: B11853959

Get Quote

To understand the spectroscopic signature of our target molecule, we first examine its parent

structure, 2-(Bromomethyl)naphthalene. This compound provides the foundational naphthalene

and bromomethyl spectral features.

Physicochemical Properties of 2-
(Bromomethyl)naphthalene

Property Value

Molecular Formula C₁₁H₉Br[1][2]

Molecular Weight 221.09 g/mol [1][2]

CAS Number 939-26-4[1][2]

Appearance White to yellow crystalline powder[1]

Melting Point 51-54 °C[1]
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Nuclear Magnetic Resonance (NMR) Spectroscopy of 2-
(Bromomethyl)naphthalene
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule.[1] Spectra are typically recorded in a deuterated solvent such as chloroform-d

(CDCl₃).[1]

¹H NMR (Proton NMR) Data

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.85 - 7.75 Multiplet 4H Aromatic Protons

~7.50 - 7.40 Multiplet 3H Aromatic Protons

~4.65 Singlet 2H -CH₂Br

¹³C NMR (Carbon NMR) Data
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Chemical Shift (δ) ppm Assignment

~135.5 Aromatic C (quaternary)

~133.2 Aromatic C (quaternary)

~133.0 Aromatic C (quaternary)

~128.8 Aromatic CH

~128.0 Aromatic CH

~127.8 Aromatic CH

~126.5 Aromatic CH

~126.2 Aromatic CH

~126.0 Aromatic CH

~125.8 Aromatic CH

~33.5 -CH₂Br

Infrared (IR) Spectroscopy of 2-
(Bromomethyl)naphthalene
IR spectroscopy is a powerful tool for identifying the functional groups present within a

molecule.[1]

Characteristic IR Absorptions

Wavenumber (cm⁻¹) Intensity Assignment

~3050 Medium Aromatic C-H Stretch

~1600, ~1500 Medium-Strong Aromatic C=C Bending

~1210 Strong C-Br Stretch

~820 Strong C-H Out-of-plane Bending
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Mass Spectrometry (MS) of 2-
(Bromomethyl)naphthalene
Mass spectrometry is essential for determining the molecular weight and fragmentation pattern

of a compound.[1] Electron Ionization (EI) is a common technique for this type of molecule.

Key Mass-to-Charge (m/z) Fragments

m/z Ion Notes

220, 222 [M]⁺

Molecular ion peak, showing

the characteristic isotopic

pattern for one bromine atom.

141 [M-Br]⁺

Base peak, resulting from the

loss of the bromine radical.[1]

[3][4]

Experimental Protocols
The following are generalized, yet industry-standard, protocols for acquiring the spectroscopic

data discussed above.

NMR Data Acquisition Workflow
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Sample Preparation

Data Acquisition

Data Processing

Dissolve 5-10 mg of sample in ~0.6 mL of deuterated solvent (e.g., CDCl₃).

Transfer solution to a 5 mm NMR tube.

Insert tube into NMR spectrometer (e.g., 400 MHz).

Lock and shim the magnetic field for homogeneity.

Acquire ¹H and ¹³C spectra using standard pulse sequences.

Apply Fourier transform to the Free Induction Decay (FID).

Phase and baseline correct the spectrum.

Calibrate chemical shifts to a reference (e.g., TMS or residual solvent peak).

Click to download full resolution via product page

Caption: Standard workflow for NMR sample preparation and data acquisition.
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FTIR Data Acquisition (KBr Pellet Method)

Sample Preparation

Data Acquisition

Grind 1-2 mg of sample with ~150 mg of dry KBr powder.

Press the mixture into a thin, transparent pellet using a hydraulic press.

Place the KBr pellet in the FTIR spectrometer's sample holder.

Record a background spectrum (pure KBr pellet or empty holder).

Record the sample spectrum.

Click to download full resolution via product page

Caption: Workflow for preparing a KBr pellet for FTIR analysis.

Mass Spectrometry (EI) Data Acquisition
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Sample Introduction

Ionization & Analysis

Prepare a dilute solution of the sample in a volatile solvent (e.g., methanol).

Introduce the sample into the ion source (e.g., via GC or direct infusion).

Ionize the sample using a standard electron energy of 70 eV.

Separate resulting ions in the mass analyzer based on m/z ratio.

Detect ions and generate the mass spectrum.

Click to download full resolution via product page

Caption: General workflow for Electron Ionization Mass Spectrometry.

Part 2: Predicted Spectroscopic Data for 2-
(Bromomethyl)naphthalene-3-carboxylic acid
The addition of a carboxylic acid group (-COOH) at the 3-position of the naphthalene ring will

introduce distinct and predictable features to the spectra. The -COOH group is strongly

electron-withdrawing, which will influence the electronic environment of the entire molecule.

Predicted Molecular Structure
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Structure of 2-(Bromomethyl)naphthalene-3-carboxylic acid

Click to download full resolution via product page

Caption: Target molecule for spectroscopic prediction.

Predicted ¹H NMR Spectrum
The proton NMR spectrum will retain features of the parent naphthalene core but with

significant changes.

Aromatic Region (δ 7.5 - 8.5 ppm): The protons on the naphthalene ring will experience

shifts due to the electron-withdrawing nature of the carboxylic acid. Protons closer to the -

COOH group will be deshielded and shift downfield (to a higher ppm value). The integration

in this region will remain 6H.

Bromomethyl Protons (-CH₂Br) (δ ~4.7 ppm): The chemical shift of these protons should be

largely unaffected, remaining a singlet with an integration of 2H.

Carboxylic Acid Proton (-COOH) (δ 10.0 - 13.0 ppm): A new, characteristically broad singlet

will appear far downfield. This signal's breadth is due to hydrogen bonding and its position is

concentration-dependent. This is a key diagnostic peak.

Predicted ¹³C NMR Spectrum
The carbon spectrum will show an additional signal for the carboxyl carbon and shifts in the

aromatic carbon signals.

Carboxyl Carbon (-COOH) (δ ~170 - 180 ppm): The most significant new peak will be the

quaternary carbon of the carboxylic acid, appearing at a high chemical shift.

Aromatic Carbons (δ ~125 - 140 ppm): The chemical shifts of the naphthalene carbons will

be adjusted. The carbon directly attached to the -COOH group (C3) will be significantly

deshielded.
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Bromomethyl Carbon (-CH₂Br) (δ ~33 ppm): This signal is expected to remain in a similar

position.

Predicted IR Spectrum
The IR spectrum will be dominated by the strong absorptions of the carboxylic acid group.

O-H Stretch (3300 - 2500 cm⁻¹): A very broad and strong absorption band will be present,

often obscuring the C-H stretching region. This is the hallmark of a hydrogen-bonded

carboxylic acid dimer.[5]

C=O Stretch (1710 - 1680 cm⁻¹): A very strong and sharp peak will appear. For an aromatic

acid, this peak is typically found at a slightly lower wavenumber than for saturated acids due

to conjugation.[5]

C-O Stretch (1320 - 1210 cm⁻¹): A strong peak associated with the C-O single bond of the

carboxylic acid will be present.[5]

O-H Bend (~920 cm⁻¹): A broad peak corresponding to the out-of-plane bend of the hydroxyl

group may also be visible.[5]

Predicted Mass Spectrum
The molecular weight of 2-(Bromomethyl)naphthalene-3-carboxylic acid is 265.10 g/mol .

Molecular Ion ([M]⁺, m/z 264, 266): A molecular ion peak should be visible, showing the Br

isotopic pattern.

Key Fragments: The fragmentation will be influenced by the presence of both the bromo and

carboxyl groups.

[M-Br]⁺ (m/z 185): Loss of the bromine radical is a highly probable fragmentation pathway.

[M-COOH]⁺ (m/z 219, 221): Loss of the carboxyl group as a radical is another likely

pathway.

[M-Br-CO]⁺ (m/z 157): Subsequent loss of carbon monoxide from the [M-Br]⁺ fragment.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.spectroscopyonline.com/view/co-bond-part-iii-carboxylic-acids
https://www.spectroscopyonline.com/view/co-bond-part-iii-carboxylic-acids
https://www.spectroscopyonline.com/view/co-bond-part-iii-carboxylic-acids
https://www.spectroscopyonline.com/view/co-bond-part-iii-carboxylic-acids
https://www.benchchem.com/product/b11853959/docs?utm_src=pdf-body#part-1-spectroscopic-characterization-of-the-model-compound-2-bromomethyl-naphthalene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11853959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Predicted Fragmentation Pathway

[M]⁺
m/z 264/266

[M-Br]⁺
m/z 185- Br•

[M-COOH]⁺
m/z 219/221

- •COOH

[M-Br-CO]⁺
m/z 157

- CO

Click to download full resolution via product page

Caption: Plausible mass spectrometry fragmentation pathways.

Conclusion
This guide provides a robust, predictive framework for the spectroscopic characterization of 2-
(Bromomethyl)naphthalene-3-carboxylic acid. By leveraging the empirical data from the

well-documented precursor, 2-(Bromomethyl)naphthalene, and applying established

spectroscopic principles, we have outlined the key diagnostic signals expected in ¹H NMR, ¹³C

NMR, IR, and MS analyses. The definitive features will be the appearance of signals

corresponding to the carboxylic acid group: a broad O-H stretch in the IR, a downfield proton

and a deshielded carbon in the NMR spectra, and characteristic fragmentation patterns in the

mass spectrum. This predictive analysis serves as an essential tool for researchers in the

synthesis, purification, and application of this compound, pending final experimental

verification.

References
Spectroscopic Analysis of 2-(Bromomethyl)naphthalene: A Technical Guide - Benchchem.

2-Bromomethylnaphthalene | C11H9Br | CID 70320 - PubChem. Available from: [Link]

Analysis of 2-(Bromomethyl)Naphthalene by Atmospheric Pressure Photo Ionization - Waters

Corporation. Available from: [Link]

A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted

methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones - MDPI. Available from: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b11853959/docs?utm_src=pdf-body-img#part-1-spectroscopic-characterization-of-the-model-compound-2-bromomethyl-naphthalene
https://www.benchchem.com/product/b11853959/docs?utm_src=pdf-body#part-1-spectroscopic-characterization-of-the-model-compound-2-bromomethyl-naphthalene
https://www.benchchem.com/product/b11853959/docs?utm_src=pdf-body#part-1-spectroscopic-characterization-of-the-model-compound-2-bromomethyl-naphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/70320
https://www.waters.com/nextgen/us/en/library/application-notes/2005/analysis-of-2-bromomethylnaphthalene-by-atmospheric-pressure-photo-ionization.html
https://www.mdpi.com/1420-3049/23/1/185
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11853959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(PDF) An efficient synthetic approach for the transition metal-free preparation of 2-bromo-3-

(bromomethyl)naphthalene from naphthalene - ResearchGate. Available from: [Link]

An Efficient Synthetic Approach for The Transition Metal-Free Preparation of 2-Bromo-3-

(Bromomethyl)Naphthalene from - DergiPark. Available from: [Link]

Synthesis, characterization and antibacterial activity of some novel azo-azoimine dyes of 6-

bromo-2-naphthol. Available from: [Link]

Preparation of 2-(bromomethyl)naphthalene - PrepChem.com. Available from: [Link]

Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. Available from: [Link]

The C=O Bond, Part III: Carboxylic Acids | Spectroscopy Online. Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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